Cas no 885957-54-0 (2-(2,3-DIMETHOXY-PHENYL)-N-HYDROXY-ACETAMIDINE)

2-(2,3-DIMETHOXY-PHENYL)-N-HYDROXY-ACETAMIDINE structure
885957-54-0 structure
Product Name:2-(2,3-DIMETHOXY-PHENYL)-N-HYDROXY-ACETAMIDINE
CAS No:885957-54-0
MF:C10H14N2O3
MW:210.229762554169
CID:890005
PubChem ID:45358544
Update Time:2025-04-19

2-(2,3-DIMETHOXY-PHENYL)-N-HYDROXY-ACETAMIDINE Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3-DIMETHOXY-PHENYL)-N-HYDROXY-ACETAMIDINE
    • BENZENEETHANIMIDAMIDE,N-HYDROXY-2,3-DIMETHOXY
    • 2,6-DIFLUOROBENZYLZINC BROMIDE 0.5M IN THF
    • 885957-54-0
    • 2-(2,3-dimethoxyphenyl)-N'-hydroxyethanimidamide
    • MDL: MFCD07776258
    • Inchi: 1S/C10H14N2O3/c1-14-8-5-3-4-7(10(8)15-2)6-9(11)12-13/h3-5,13H,6H2,1-2H3,(H2,11,12)
    • InChI Key: MYGYODAJRWQLDF-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC=CC=1C/C(=N/O)/N)OC

Computed Properties

  • Exact Mass: 210.10000
  • Monoisotopic Mass: 210.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 77.1Ų

Experimental Properties

  • PSA: 77.07000
  • LogP: 1.69300
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